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Compound of Interest

Compound Name: 3-Amino-2-methylbenzoic acid

Cat. No.: B181732 Get Quote

An In-depth Technical Guide to 3-Amino-2-methylbenzoic Acid

Introduction
3-Amino-2-methylbenzoic acid, also known by its synonyms 3-Amino-o-toluic acid and 2-

methyl-3-aminobenzoic acid, is an aromatic amino acid of significant interest in the fields of

organic synthesis and medicinal chemistry.[1][2][3] Its molecular architecture, featuring a

carboxylic acid, an amino group, and a methyl group on a benzene ring, provides a unique

platform for chemical functionalization.[3][4] This dual functionality makes it a versatile building

block and a critical intermediate in the synthesis of complex organic molecules, including active

pharmaceutical ingredients (APIs).[1][4] This guide offers a comprehensive technical overview

of its properties, synthesis, applications, and safe handling protocols, designed for researchers

and professionals in drug development and chemical synthesis.

Part 1: Core Molecular and Physicochemical Profile
The utility of any chemical intermediate begins with a thorough understanding of its

fundamental properties. These identifiers and characteristics are crucial for experimental

design, reaction optimization, and ensuring purity.

Molecular Identifiers and Properties
A consistent set of identifiers is essential for accurately sourcing and documenting this

compound in a research or manufacturing setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b181732?utm_src=pdf-interest
https://www.benchchem.com/product/b181732?utm_src=pdf-body
https://www.benchchem.com/product/b181732?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/104538--3-amino-2-methylbenzoic-acid.html
https://www.innospk.com/en/?news/grok-exploring-3-amino-2-methylbenzoic-acid-properties-and-applications
https://cymitquimica.com/cas/52130-17-3/
https://cymitquimica.com/cas/52130-17-3/
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-potential-3-amino-2-methylbenzoic-acid-chemical-synthesis-sw
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/104538--3-amino-2-methylbenzoic-acid.html
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-potential-3-amino-2-methylbenzoic-acid-chemical-synthesis-sw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source(s)

Molecular Formula C₈H₉NO₂ [1][5]

Molecular Weight 151.16 g/mol [1][2][5][6]

CAS Number 52130-17-3 [5][6][7]

InChI Key
BYHMLZGICSEKIY-

UHFFFAOYSA-N
[8]

Appearance

White to off-white or pale

reddish-yellow crystalline

powder

[1][2]

Physicochemical Characteristics
The physical properties of 3-Amino-2-methylbenzoic acid dictate its behavior in various

solvents and thermal conditions, which is critical for developing purification and reaction

protocols.

Property Value Source(s)

Melting Point 178-181 °C (lit.) [1][5][7]

Boiling Point 347.3 ± 30.0 °C at 760 mmHg [2]

Density ~1.3 ± 0.1 g/cm³ [2]

Solubility

Solubility increases with

temperature in various

solvents. It is more soluble in

alcohols and esters than in

water and acetonitrile.[9]

Part 2: Synthesis and Characterization
The reliable synthesis and rigorous characterization of 3-Amino-2-methylbenzoic acid are

paramount for its application in sensitive fields like drug development. The most prevalent

synthetic route involves the reduction of its nitro precursor.
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Common Synthesis Pathway: Catalytic Hydrogenation
The conversion of 2-methyl-3-nitrobenzoic acid to 3-Amino-2-methylbenzoic acid is efficiently

achieved through catalytic hydrogenation. This method is favored for its high yield and clean

conversion. The choice of a Palladium on Carbon (Pd-C) catalyst is strategic; palladium is

highly effective at activating molecular hydrogen, facilitating the reduction of the nitro group

without affecting the carboxylic acid or the aromatic ring.[5][7]

2-Methyl-3-nitrobenzoic Acid
(Starting Material)

Catalytic Hydrogenation
(15 h, Room Temp)

Ethyl Acetate (Solvent)
5% Pd-C (Catalyst)

H₂ Gas

Filtration to remove Pd-C
Solvent removal under reduced pressure

Column Chromatography
(Silica Gel, DCM:Ethanol)

3-Amino-2-methylbenzoic Acid
(Pure White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Amino-2-methylbenzoic acid.

Experimental Protocol: Synthesis
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This protocol is a self-validating system, where successful execution yields a product whose

purity can be confirmed by the characterization methods outlined in the next section.

Objective: To synthesize 3-Amino-2-methylbenzoic acid from 2-methyl-3-nitrobenzoic acid.

Materials:

2-methyl-3-nitrobenzoic acid (2 g, 12.12 mmol)[5]

5% Palladium on Carbon (Pd-C) catalyst (0.10 g)[5]

Ethyl acetate

Hydrogen gas (balloon pressure)

Silica gel (60-120 mesh)

Dichloromethane (DCM)

Ethanol

Procedure:

Reaction Setup: Dissolve 2-methyl-3-nitrobenzoic acid in ethyl acetate within a two-necked

round-bottomed flask.[5]

Catalyst Addition: Carefully add the 5% Pd-C catalyst to the solution.[5]

Hydrogenation: Seal the flask and introduce a hydrogen atmosphere (e.g., via a hydrogen-

filled balloon).[5]

Reaction: Stir the mixture vigorously for 15 hours at room temperature.[5] The progress can

be monitored by Thin Layer Chromatography (TLC).

Catalyst Removal: Upon reaction completion, filter the mixture through a pad of Celite to

remove the Pd-C catalyst.
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Solvent Evaporation: Remove the ethyl acetate from the filtrate by distillation under reduced

pressure to yield the crude product.[5][7]

Purification: Purify the crude solid by column chromatography using a silica gel column and a

solvent system of dichloromethane and ethanol (e.g., 99.5:0.5 v/v) as the eluent.[5][7]

Final Product: Collect the pure fractions and evaporate the solvent to obtain 3-Amino-2-
methylbenzoic acid as a pure white solid. A typical yield is around 90%.[5]

Spectroscopic Validation
Confirming the identity and purity of the synthesized compound is a critical step.

Infrared (IR) Spectroscopy: The IR spectrum provides definitive evidence of the functional

groups. Key vibrational frequencies (ν) include a peak around 3244 cm⁻¹ corresponding to

the N-H stretch of the amine, a sharp peak at 1724 cm⁻¹ for the C=O stretch of the

carboxylic acid, and a signal at 1284 cm⁻¹ for the C-N stretch of the aromatic amine.[5][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm

the proton environment of the molecule's structure.[8]

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.[8]

[10]

Part 3: Applications in Drug Development and
Organic Synthesis
3-Amino-2-methylbenzoic acid is not an end product but a vital starting point for more

complex molecules. Its bifunctional nature allows for diverse synthetic transformations.[4]

The primary application lies in its role as a pharmaceutical intermediate.[4][11] It is a key

building block in the synthesis of anti-inflammatory and analgesic medications.[1][4] The

specific arrangement of the functional groups on the aromatic ring is crucial for achieving the

desired molecular architecture and, consequently, the biological activity of the final drug

product. Notably, it is a recognized intermediate in the synthesis of Lenalidomide, a powerful

immunomodulatory drug used to treat certain cancers.[2] Beyond pharmaceuticals, it also finds

use in creating agrochemicals and specialized dyes.[4]
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Caption: Role of 3-Amino-2-methylbenzoic acid as a chemical precursor.

Part 4: Safety, Handling, and Storage
Proper handling of any chemical reagent is fundamental to laboratory safety.

Hazard Identification
This compound is classified with specific hazards that require attention during handling.
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Hazard Class GHS Code Description Source(s)

Skin Irritation H315 Causes skin irritation [12][13]

Eye Irritation H319
Causes serious eye

irritation
[12][13]

Respiratory Irritation H335
May cause respiratory

irritation
[13]

Pictogram
GHS07 (Exclamation

Mark)

Signal Word Warning [12]

Safe Handling and Emergency Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to prevent dust dispersion.[12][14] Eyewash stations and safety showers should be

readily accessible.[14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[14][15]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin contact.

[12][14]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Avoid breathing dust.[14]

Handling Advice: Wash hands and any exposed skin thoroughly after handling.[12][14] Avoid

contact with skin, eyes, and clothing.[12]

First Aid Measures:

If on Skin: Wash off with plenty of soap and water. If irritation occurs, seek medical

attention.[12][14]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.

[14]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[12]

[14]

Storage Recommendations
To maintain its integrity and ensure safety, store 3-Amino-2-methylbenzoic acid in a cool,

shaded, and well-ventilated area.[12] Keep the container tightly closed to prevent moisture

absorption and contamination.[12][14]

Conclusion
3-Amino-2-methylbenzoic acid is a cornerstone intermediate in modern organic and

medicinal chemistry. Its well-defined physicochemical properties, straightforward synthesis, and

versatile reactivity make it an invaluable tool for researchers and drug development

professionals. A comprehensive understanding of its characteristics, coupled with stringent

adherence to safety protocols, is essential for harnessing its full potential in the creation of

novel pharmaceuticals and other advanced chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7104819.htm
https://m.chemicalbook.com/SpectrumEN_52130-17-3_1HNMR.htm
https://pubs.acs.org/doi/10.1021/acs.jced.1c00109
https://www.bldpharm.com/products/52130-17-3.html
https://www.nbinno.com/pharmaceutical-intermediates/3-amino-2-methylbenzoic-acid-pharmaceutical-intermediate-sw
https://www.tcichemicals.com/BE/en/sds/A1401_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-methylbenzoic-acid-methyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-methylbenzoic-acid-methyl-ester
https://www.fishersci.com/store/msds?partNumber=AAB2494706&productDescription=3-AMINO-2-METHLBENZOIC+AC+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://www.benchchem.com/product/b181732#3-amino-2-methylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b181732#3-amino-2-methylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b181732#3-amino-2-methylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b181732#3-amino-2-methylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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